Cas no 111469-11-5 (2-Methylbutane-1,4-diamine dihydrochloride)

• Product Name: 2-Methylbutane-1,4-diamine dihydrochloride
• CAS No: 111469-11-5
• MF: C₅H₁₆Cl₂N₂
• MW: 175.099939346313
• CID: 3061540
• PubChem ID: 13478899
• Update Time: 2025-05-19

2-Methylbutane-1,4-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Methylbutane-1,4-diamine
• CS-0339363
• 2-methylputrescine dihydrochloride
• 2-methylbutane-1,4-diamine;dihydrochloride
• 111469-11-5
• AKOS006319196
• 2-methylbutane-1,4-diamine dihydrochloride
• 2-Methylbutane-1,4-diamine dihydrochloride

• MDL： MFCD12028080
• Inchi： 1S/C5H14N2.2ClH/c1-5(4-7)2-3-6;;/h5H,2-4,6-7H2,1H3;2*1H
• InChI Key： LQQCJXUDQPHZBY-UHFFFAOYSA-N
• SMILES： Cl.Cl.NCC(C)CCN

Computed Properties

• Exact Mass: 174.0690539Da
• Monoisotopic Mass: 174.0690539Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 37.1
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-Methylbutane-1,4-diamine dihydrochloride

2-Methylbutane-1,4-diamine dihydrochloride (CAS No. 111469-11-5)

2-Methylbutane-1,4-diamine dihydrochloride is a versatile organic compound with the CAS registry number 111469-11-5. This compound is widely recognized in the chemical industry for its unique properties and applications. Its molecular formula is C5H16N2·2HCl, and it exists as a white crystalline solid with a molecular weight of approximately 207.67 g/mol. The compound is soluble in water and ethanol, making it suitable for various chemical reactions and formulations.

The structure of 2-Methylbutane-1,4-diamine dihydrochloride consists of a butane backbone with two amino groups at the terminal positions and a methyl group at the second carbon. This configuration imparts the compound with unique chemical reactivity and physical properties. The presence of two amino groups allows for versatile interactions in both acidic and basic environments, while the methyl group introduces steric effects that influence its reactivity and solubility.

Recent studies have highlighted the potential of 2-Methylbutane-1,4-diamine dihydrochloride in the field of materials science. Researchers have explored its use as a precursor for synthesizing advanced polymers and high-performance materials. For instance, its ability to form stable aminal bonds has been leveraged in the development of biodegradable polymers for biomedical applications. Additionally, its role as a catalyst in organic synthesis has been extensively studied, with findings suggesting enhanced reaction efficiency in certain conditions.

In the pharmaceutical industry, 2-Methylbutane-1,4-diamine dihydrochloride has shown promise as an intermediate in drug synthesis. Its ability to act as a chelating agent has been exploited in the development of metallo-drugs targeting specific diseases. Recent advancements have also explored its use in peptide synthesis, where its amino groups facilitate the formation of stable peptide bonds under mild conditions.

The synthesis of 2-Methylbutane-1,4-diamine dihydrochloride typically involves a two-step process: first, the preparation of 2-methylbutane-1,4-diamine through reductive amination or other synthetic routes; second, protonation with hydrochloric acid to form the dihydrochloride salt. This method ensures high purity and consistency in the final product.

From an environmental perspective, 2-Methylbutane-1,4-diamine dihydrochloride exhibits low toxicity and biodegradability under standard conditions. Its environmental impact has been evaluated in recent studies, which suggest that it poses minimal risk to aquatic life when used responsibly. These findings align with global efforts to promote sustainable chemical practices.

In conclusion, 2-Methylbutane-1,4-diamine dihydrochloride (CAS No. 111469-11-5) is a multifaceted compound with applications spanning materials science, pharmaceuticals, and catalysis. Its unique chemical properties and versatility make it an essential component in modern chemical research and industry.